(+)-4'-Nitrotartranilic acid

• IUPAC Name: (2R,3R)-2,3-dihydroxy-4-(4-nitroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C10H10N2O7/c13-7(8(14)10(16)17)9(15)11-5-1-3-6(4-2-5)12(18)19/h1-4,7-8,13-14H,(H,11,15)(H,16,17)/t7-,8-/m1/s1
• InChI Key: UEJFXRDWAWAUFQ-HTQZYQBOSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(C(C(=O)O)O)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)[C@@H]([C@H](C(=O)O)O)O)[N+](=O)[O-]
• Molecular Formula: C10H10N2O7
• Molecular Weight: 270.20 g/mol
• CAS RN: 60908-35-2

Description

(+)-4'-Nitrotartranilic acid (NTA) is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. NTA is a derivative of tartranilic acid, which is a well-known non-steroidal anti-inflammatory drug. NTA has been found to possess anti-inflammatory, analgesic, and antipyretic properties.

Scientific Research Applications

• Nitration Processes in Chemical Manufacturing : The nitration process, essential in chemical manufacturing, particularly for producing nitroaromatic compounds used in dyes, pharmaceuticals, and explosives, is a significant application area. Studies have investigated the kinetics and safety of nitration reactions, providing insights into optimizing these processes for safer and more efficient production (Andreozzi et al., 2006).

• Development of New Materials for Environmental Remediation : Research has been conducted on the synthesis of functionalized synthetic resins, incorporating nitroaniline derivatives, for the removal of hazardous metal ions from wastewater. This is crucial for environmental cleanup and reducing the impact of industrial pollution (Azarudeen et al., 2016).

• Biological Applications and Health Impacts : There's been a focus on understanding how nitration affects biological systems. For instance, electrophilic nitro-fatty acids, products of unsaturated fatty acid nitration, have been studied for their role in cardiovascular diseases and their potential therapeutic applications (Villacorta et al., 2013).

• Advances in Analytical Techniques : The development of analytical methods for detecting and analyzing nitro compounds, such as nitroguanidine in environmental samples, is a critical area of research. These methods are essential for monitoring environmental contamination and ensuring compliance with safety standards (Voloshenko Rossin et al., 2017).

• Computational Tools in Biochemistry : The creation of computational tools like DeepNitro for predicting protein nitration and nitrosylation sites is a significant advancement. This tool aids in understanding the role of these post-translational modifications in diseases and could lead to the development of targeted therapies (Xie et al., 2018).